Cas no 2680845-61-6 (5-Methyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}hexanoic acid)

5-Methyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}hexanoic acid is a specialized organic compound featuring a hexanoic acid backbone substituted with a methyl group at the 5-position and a prop-2-en-1-yloxycarbonylamino moiety at the 3-position. This structure imparts unique reactivity, making it valuable in synthetic organic chemistry, particularly in the design of peptide mimetics or polymerizable derivatives. The presence of the allyloxycarbonyl (Alloc) protecting group allows for selective deprotection under mild conditions, facilitating its use in multi-step synthesis. Its carboxylic acid functionality further enhances versatility, enabling conjugation or further derivatization. This compound is well-suited for applications requiring controlled functional group manipulation in medicinal chemistry and materials science.
5-Methyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}hexanoic acid structure
2680845-61-6 structure
Product Name:5-Methyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}hexanoic acid
CAS No:2680845-61-6
MF:C11H19NO4
MW:229.27286362648
CID:6170723
PubChem ID:165911940
Update Time:2025-10-30

5-Methyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}hexanoic acid Chemical and Physical Properties

Names and Identifiers

    • 5-methyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}hexanoic acid
    • 2680845-61-6
    • EN300-28275378
    • 5-Methyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}hexanoic acid
    • Inchi: 1S/C11H19NO4/c1-4-5-16-11(15)12-9(6-8(2)3)7-10(13)14/h4,8-9H,1,5-7H2,2-3H3,(H,12,15)(H,13,14)
    • InChI Key: BVBSIFQKEDWCEL-UHFFFAOYSA-N
    • SMILES: O(CC=C)C(NC(CC(=O)O)CC(C)C)=O

Computed Properties

  • Exact Mass: 229.13140809g/mol
  • Monoisotopic Mass: 229.13140809g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 8
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 75.6Ų

5-Methyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}hexanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28275378-0.05g
5-methyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}hexanoic acid
2680845-61-6 95.0%
0.05g
$455.0 2025-03-19
Enamine
EN300-28275378-0.1g
5-methyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}hexanoic acid
2680845-61-6 95.0%
0.1g
$476.0 2025-03-19
Enamine
EN300-28275378-0.25g
5-methyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}hexanoic acid
2680845-61-6 95.0%
0.25g
$498.0 2025-03-19
Enamine
EN300-28275378-0.5g
5-methyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}hexanoic acid
2680845-61-6 95.0%
0.5g
$520.0 2025-03-19
Enamine
EN300-28275378-1.0g
5-methyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}hexanoic acid
2680845-61-6 95.0%
1.0g
$541.0 2025-03-19
Enamine
EN300-28275378-2.5g
5-methyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}hexanoic acid
2680845-61-6 95.0%
2.5g
$1063.0 2025-03-19
Enamine
EN300-28275378-5.0g
5-methyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}hexanoic acid
2680845-61-6 95.0%
5.0g
$1572.0 2025-03-19
Enamine
EN300-28275378-10.0g
5-methyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}hexanoic acid
2680845-61-6 95.0%
10.0g
$2331.0 2025-03-19

Additional information on 5-Methyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}hexanoic acid

5-Methyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}hexanoic Acid: A Comprehensive Overview

5-Methyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}hexanoic acid, also known by its CAS number 2680845-61-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of hexanoic acid, with a methyl group at the 5-position and a substituted amino group at the 3-position. The substituent on the amino group is a propenoyl oxycarbonyl group, which adds complexity to the molecule and potentially enhances its bioactivity.

The structure of this compound can be broken down into its key components. The hexanoic acid backbone provides a six-carbon chain, with the carboxylic acid group at one end and a methyl branch at the fifth carbon. The amino group at the third carbon is further modified by an oxycarbonyl group, which is connected to a propenoyl moiety. This arrangement suggests that the compound may have potential as a precursor for more complex molecules or as an intermediate in organic synthesis.

Recent studies have highlighted the potential of 5-Methyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}hexanoic acid in drug discovery. Researchers have explored its ability to act as a bioisostere or as a component in peptide synthesis. The presence of the propenoyl group introduces conjugation, which could influence the compound's electronic properties and reactivity. This makes it an interesting candidate for investigations into enzyme inhibition or receptor binding.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic acyl substitution or through peptide coupling techniques. The choice of synthetic pathway depends on the availability of starting materials and the desired scale of production. Optimization of reaction conditions, such as temperature and solvent, is crucial to ensure high yields and purity.

The biological activity of 5-Methyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}hexanoic acid has been studied in several contexts. For instance, it has been evaluated for its potential as an antimicrobial agent, where its ability to disrupt bacterial membranes or inhibit enzyme function has shown promise. Additionally, preliminary studies suggest that it may have anti-inflammatory properties, making it a candidate for further exploration in inflammatory disease models.

The chemical stability of this compound is another area of interest. Due to the presence of conjugated double bonds in the propenoyl group, there may be considerations regarding oxidation or photodegradation under certain conditions. Understanding its stability under various storage conditions is essential for its practical application.

In conclusion, 5-Methyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}hexanoic acid represents a versatile molecule with potential applications across multiple disciplines. Its unique structure positions it as a valuable tool in organic synthesis and drug discovery. As research continues to uncover its full range of properties and applications, this compound is likely to play an increasingly important role in advancing chemical science and therapeutic development.

Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD